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Compound of Interest

Compound Name: Ethylenethiourea-d4

Cat. No.: B562079 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

Ethylenethiourea-d4 (ETU-d4), a deuterated isotopologue of Ethylenethiourea (ETU).

Researchers, scientists, and drug development professionals must adhere to strict protocols to

ensure the safe handling and disposal of this compound, which is classified as a hazardous

substance. Ethylenethiourea is suspected of causing cancer, may damage fertility or the

unborn child, and causes damage to organs through prolonged or repeated exposure.[1][2]

Hazard Profile and Safety Precautions
Ethylenethiourea-d4 shares the toxicological profile of its non-deuterated counterpart. It is

harmful if swallowed and is classified as a reproductive toxin.[1][3] All handling and disposal

procedures should be conducted in a certified ducted fume hood while wearing appropriate

personal protective equipment (PPE), including nitrile or chloroprene gloves, safety goggles,

and a lab coat.[4]

Key Hazards:

Carcinogenicity: Suspected of causing cancer.[1]

Reproductive Toxicity: May damage fertility or the unborn child.[1][2]
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Organ Toxicity: Causes damage to organs (specifically the thyroid) through prolonged or

repeated exposure.[1][2]

Acute Toxicity: Harmful if swallowed.[3]

Disposal Procedures
The primary and recommended method for the disposal of Ethylenethiourea-d4 and

contaminated materials is through an approved hazardous waste disposal service.[1][2]

Step-by-Step Disposal Protocol:

Segregation and Collection:

Collect waste Ethylenethiourea-d4, including any unused product and contaminated

disposables (e.g., gloves, weigh boats, pipette tips), in a dedicated, clearly labeled, and

sealed container.

The container must be compatible with the chemical and properly closed at all times when

not in use.[5]

Labeling:

Label the waste container with "Hazardous Waste," the full chemical name

("Ethylenethiourea-d4"), the CAS number (352431-28-8), and the appropriate hazard

pictograms (Health Hazard, Warning).[1]

Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area, away from incompatible materials such as strong oxidizing agents.[2][6]

Store locked up.[1][2][3]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EH&S) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[5]
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Provide the waste manifest with all necessary information about the chemical.

Ethylenethiourea is listed under EPA hazardous waste number U116 for generators of

waste greater than 100 kg/month .[7]

Spill Management
In the event of a spill:

Evacuate and Secure: Evacuate non-essential personnel from the area.[7]

Control Dust: If the spilled material is a powder, dampen it with water to prevent dust from

becoming airborne.[7]

Absorb and Collect: Use an absorbent material, such as clay, to collect the spilled substance.

[7]

Decontaminate: Clean the spill area with an alkaline solution of hypochlorite (e.g., a 1:10

dilution of commercial bleach) to oxidize the Ethylenethiourea.[7]

Dispose of as Hazardous Waste: Collect all cleanup materials and contaminated PPE in a

sealed container and dispose of it as hazardous waste.[4][7]

Quantitative Data Summary
Parameter Value Reference

EPA Hazardous Waste

Number
U116 [7]

Melting Point 197 - 201 °C [2]

Solubility in Water (20°C) 19 g/L [3]

Vapor Pressure (170°C) 0.2 hPa [2]

Experimental Protocols
Detailed experimental protocols for the chemical degradation of Ethylenethiourea-d4 are not

widely available in standard safety literature. The primary recommended disposal method is
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incineration by a licensed hazardous waste facility.[7] However, for informational purposes, the

following general chemical degradation principles have been noted for Ethylenethiourea:

Oxidation: Treatment with an alkaline solution of hypochlorite can oxidize Ethylenethiourea to

ethylene urea.[7]

Fenton Treatment: Advanced oxidation processes, such as Fenton treatment, have been

investigated for the degradation of Ethylenethiourea in aqueous solutions.[8]

These methods should only be carried out by trained professionals in a controlled laboratory

setting and are not recommended as a substitute for professional hazardous waste disposal.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Ethylenethiourea-d4.
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Caption: Workflow for the safe disposal of Ethylenethiourea-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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